Cas no 219773-47-4 (Ecabet sodium pentahydrate)

• Product Name: Ecabet sodium pentahydrate
• CAS No: 219773-47-4
• MF: C₂₀H₃₇NaO₁₀S
• MW: 492.556557416916
• CID: 4756285
• Update Time: 2026-02-26

Ecabet sodium pentahydrate Chemical and Physical Properties

Names and Identifiers

• Ecabet sodium pentahydrate
• 4DIV854Y8H
• ecabet sodium
• Gastrom (TN)
• Ecabet sodium hydrate [JAN]
• Ecabet sodium hydrate (JP17)
• D01991
• Q27259446
• sodium;(4bS,8R,8aR)-8
• Ecabet Sodium Hydrate

• Inchi： 1S/C20H28O5S.Na.5H2O/c1-12(2)14-10-13-6-7-17-19(3,8-5-9-20(17,4)18(21)22)15(13)11-16(14)26(23,24)25;;;;;;/h10-12,17H,5-9H2,1-4H3,(H,21,22)(H,23,24,25);;5*1H2/q;+1;;;;;/p-1/t17-,19-,20-;;;;;;/m1....../s1
• InChI Key： OWUMMAIYWPECON-HITVYADUSA-M
• SMILES： S(C1C(C(C)C)=CC2CC[C@H]3[C@@](C(=O)O)(C)CCC[C@]3(C)C=2C=1)(=O)(=O)[O-].[Na+].O.O.O.O.O

Computed Properties

• Exact Mass: 492.200513g/mol
• Monoisotopic Mass: 492.200513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 672
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• Molecular Weight: 492.6g/mol

Additional information on Ecabet sodium pentahydrate

Ecabet Sodium Pentahydrate (CAS No. 219773-47-4): A Comprehensive Overview

Ecabet sodium pentahydrate (CAS No. 219773-47-4) is a chemically synthesized compound with significant therapeutic potential, particularly in gastrointestinal health. This sodium salt derivative of ecabet has garnered attention for its unique properties and clinical applications. As researchers and healthcare professionals increasingly explore novel treatments for digestive disorders, ecabet sodium pentahydrate emerges as a promising candidate due to its multifaceted mechanisms of action.

The molecular structure of ecabet sodium pentahydrate contributes to its stability and bioavailability. With five water molecules in its crystalline form (pentahydrate), this compound demonstrates enhanced solubility compared to its anhydrous counterparts. This characteristic makes it particularly suitable for pharmaceutical formulations where consistent dissolution is crucial. The CAS 219773-47-4 identifier ensures precise identification of this specific hydrate form in scientific literature and regulatory documents.

Recent studies highlight the growing interest in ecabet sodium therapy for managing various gastric conditions. Unlike conventional acid-suppressing medications, ecabet sodium pentahydrate works through multiple pathways including mucosal protection, anti-inflammatory effects, and potential antimicrobial activity against Helicobacter pylori. These diverse actions position it as a valuable option in the era of personalized medicine, where clinicians seek targeted approaches for digestive health management.

The pharmaceutical industry has shown increasing interest in ecabet sodium formulations due to their favorable safety profile. Clinical trials have demonstrated that CAS 219773-47-4 exhibits minimal systemic absorption, reducing the risk of adverse effects commonly associated with other gastrointestinal medications. This localized action makes it particularly attractive for long-term management of chronic conditions, addressing a significant unmet need in gastroenterology practice.

Manufacturing processes for ecabet sodium pentahydrate require strict quality control to ensure consistent hydration state and purity. The pharmaceutical grade 219773-47-4 material must meet rigorous specifications for use in drug products. Advanced analytical techniques including X-ray diffraction and thermal analysis are employed to verify the pentahydrate structure, ensuring batch-to-batch reproducibility in clinical applications.

Emerging research suggests potential applications of ecabet sodium therapy beyond traditional gastrointestinal indications. Preliminary studies investigate its role in gut microbiome modulation and intestinal barrier function enhancement. These exploratory avenues align with current scientific trends focusing on the gut-brain axis and systemic health connections, making ecabet sodium pentahydrate a compound of interest in multidisciplinary research.

The stability profile of CAS 219773-47-4 under various environmental conditions has been extensively studied to guide proper storage and handling. Unlike some hydrates that may undergo dehydration or conversion to other forms, ecabet sodium pentahydrate maintains its structural integrity within defined temperature and humidity ranges. This reliability contributes to its suitability for global pharmaceutical distribution.

Quality standards for ecabet sodium pentahydrate production include stringent controls on residual solvents and impurities. Regulatory agencies require comprehensive characterization of the 219773-47-4 material, including identification of any potential polymorphic forms. These measures ensure the safety and efficacy of final drug products containing this active pharmaceutical ingredient.

Comparative studies between ecabet sodium formulations and other gastrointestinal agents continue to shape clinical practice guidelines. The unique mechanism of ecabet sodium pentahydrate, which combines cytoprotective and anti-ulcer properties without significantly affecting gastric acid secretion, offers distinct advantages in certain patient populations. This has led to increased prescription rates in specific therapeutic scenarios.

Future research directions for CAS 219773-47-4 include exploring novel delivery systems to enhance its therapeutic effects. Scientists are investigating advanced formulation technologies that could improve the bioavailability or targeted release of ecabet sodium pentahydrate in specific gastrointestinal regions. These innovations may further expand its clinical utility and patient benefits.

The global market for ecabet sodium-containing products reflects growing recognition of its therapeutic value. Pharmaceutical companies continue to invest in clinical development programs evaluating 219773-47-4 in various indications, responding to the increasing demand for effective and well-tolerated gastrointestinal medications. This trend is particularly evident in regions with high prevalence of acid-related disorders.

Environmental considerations in ecabet sodium pentahydrate production have gained attention as part of sustainable pharmaceutical manufacturing initiatives. The synthesis and purification processes for CAS 219773-47-4 are being optimized to reduce energy consumption and waste generation, aligning with green chemistry principles while maintaining product quality and yield.

Patient education materials increasingly include information about ecabet sodium therapy as part of comprehensive treatment approaches. Healthcare providers emphasize the proper use of medications containing ecabet sodium pentahydrate, including timing relative to meals and potential interactions with other drugs. This patient-centered focus supports optimal therapeutic outcomes.

Scientific conferences regularly feature updates on 219773-47-4 research, reflecting the compound's evolving role in clinical practice. Recent presentations have highlighted real-world evidence supporting the effectiveness of ecabet sodium formulations, along with pharmacoeconomic analyses comparing their value to alternative treatments. These discussions inform evidence-based prescribing decisions.

Quality assurance protocols for ecabet sodium pentahydrate continue to advance with technological improvements in analytical methods. Modern techniques enable more sensitive detection of impurities and more precise quantification of the active ingredient in CAS 219773-47-4-containing products, further ensuring patient safety and product reliability.

In conclusion, ecabet sodium pentahydrate (CAS No. 219773-47-4) represents an important therapeutic option with unique characteristics that differentiate it from other gastrointestinal agents. Its multifaceted mechanisms of action, favorable safety profile, and ongoing research into expanded applications position it as a valuable compound in modern pharmacotherapy. As scientific understanding of digestive health continues to evolve, ecabet sodium therapy will likely play an increasingly significant role in patient care.